5-(4-Methoxyphenyl)imidazolidine-2,4-dione
Overview
Description
5-(4-Methoxyphenyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 101479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
DNA Binding Studies
One of the significant applications of imidazolidine derivatives, including 5-(4-Methoxyphenyl)imidazolidine-2,4-dione (MBI), is in DNA binding studies. Research by Shah et al. (2013) explored the DNA binding affinity of various imidazolidine derivatives, including MBI, using cyclic voltammetry and UV-Vis spectroscopy. They found that these compounds, due to their structural properties, could bind to DNA, suggesting potential applications in anticancer drug development (Shah et al., 2013).
Antitumor Activity
The antitumor activity of imidazolidine derivatives, including MBI, has been a focus in several studies. For instance, El-Sayed et al. (2018) conducted research on 4H-imidazole-4-one and imidazolidine-2,4-dione hybrids, assessing their antitumor activity against various cancer cell lines. Their findings revealed some compounds demonstrating notable cytotoxic potency, indicating the potential of these compounds, including MBI derivatives, in cancer therapy (El-Sayed et al., 2018).
Pharmacophoric Features for Cancer Treatment
Żesławska et al. (2019) studied the pharmacophoric features of imidazolidin-2,4-dione derivatives for inhibiting the ABCB1 cancer efflux pump. Their research demonstrated the significant inhibitory action and cytotoxic properties of these compounds in T-lymphoma, particularly in the case of multidrug resistance cells, highlighting the potential of MBI derivatives in cancer treatment (Żesławska et al., 2019).
Corrosion Inhibition
Another application of MBI derivatives is in the field of corrosion inhibition. Yadav et al. (2015) investigated the corrosion inhibition performance of synthesized indoline compounds, including a derivative of MBI, on N80 steel in hydrochloric acid. Their studies showed that these inhibitors were effective in reducing corrosion, suggesting practical applications in materials science (Yadav et al., 2015).
Synthesis and Crystal Structure
Aydin et al. (2013) focused on the synthesis and structural analysis of imidazolidine derivatives, which is crucial for understanding their chemical properties and potential applications in various fields, including pharmaceuticals (Aydin et al., 2013).
Electrophilic Nature and Stability
Hobbs et al. (2010) explored the stability and structure of potential N-heterocyclic carbene precursors with imidazolidine skeletons. Their findings about the electrophilic nature and stability of these compounds are important for their application in synthetic chemistry and drug design (Hobbs et al., 2010).
Mechanism of Action
Target of Action
The primary targets of 5-(4-Methoxyphenyl)imidazolidine-2,4-dione are Tankyrases (TNKS) . TNKS are proteins that belong to the poly (ADPribose) polymerase family and play an essential role in the Wnt β-catenin pathway and various other cellular processes .
Mode of Action
The compound interacts with its targets, TNKS-1 and TNKS-2, through a dual-inhibitory mechanism . Sequence alignments of binding site residues identified conserved residues; GLY1185 and ILE1224 in TNKS-1 and PHE1035 and PRO1034 in TNKS-2 as crucial mediators of the dual binding mechanism .
Biochemical Pathways
The compound affects the Wnt β-catenin pathway , which is responsible for regulating cell growth and maintaining homeostasis. Inhibition of this pathway by the compound can lead to changes in cellular processes, making it a potential target for cancer therapy .
Pharmacokinetics
The compound’s interaction with its targets suggests that it may have favorable binding energy, indicating potential good bioavailability .
Result of Action
The compound’s action results in the inhibition of TNKS-1 and TNKS-2 . This inhibition can lead to changes in the Wnt β-catenin pathway and other cellular processes, potentially making it a useful agent in cancer therapy .
Properties
IUPAC Name |
5-(4-methoxyphenyl)imidazolidine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-15-7-4-2-6(3-5-7)8-9(13)12-10(14)11-8/h2-5,8H,1H3,(H2,11,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCSOTJUBCFLRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00295358 | |
Record name | 5-(4-methoxyphenyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00295358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6617-78-3 | |
Record name | 6617-78-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=101479 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(4-methoxyphenyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00295358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.